Cas no 80087-71-4 (6-Fluoro-2-mercaptobenzothiazole)

6-Fluoro-2-mercaptobenzothiazole is a fluorinated derivative of benzothiazole, featuring a thiol group at the 2-position and a fluorine substituent at the 6-position. This compound is valued for its role as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both fluorine and a mercapto group enhances its reactivity, making it useful in cross-coupling reactions and as a building block for heterocyclic compounds. Its structural features contribute to improved metabolic stability and binding affinity in drug development. The compound is typically handled under inert conditions due to the sensitivity of the thiol group. It is available in high purity for research and industrial applications.
6-Fluoro-2-mercaptobenzothiazole structure
80087-71-4 structure
Product Name:6-Fluoro-2-mercaptobenzothiazole
CAS No:80087-71-4
MF:C7H4FNS2
MW:185.241762161255
MDL:MFCD00665747
CID:720966
PubChem ID:2737353
Update Time:2025-05-26

6-Fluoro-2-mercaptobenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Fluorobenzo[d]thiazole-2(3H)-thione
    • 2(3H)-Benzothiazolethione,6-fluoro-
    • 6-FLUORO-2-MERCAPTOBENZOTHIAZOLE
    • 6-fluoro-3H-1,3-benzothiazole-2-thione
    • 6-Fluoro-1,3-benzothiazole-2-thiol
    • 6-Fluoro-benzothiazole-2-thiol
    • 6-fluorobenzo[d]thiazole-2-thiol
    • 6-fluorobenzothiazole-2-thiol
    • 6-fluoro-2,3-dihydro-1,3-benzothiazole-2-thione
    • PubChem21868
    • XDZVUKOOUHIRKY-UHFFFAOYSA-N
    • SBB090305
    • 6-Fluoro-2(3H)-benzothiazolethione (ACI)
    • AKOS016002615
    • 6-Fluoro-2-sulphanyl-1,3-benzothiazole
    • SCHEMBL1304466
    • DTXSID10372008
    • EN300-383981
    • Z1201620440
    • MFCD00665747
    • 6-fluoro-3H-1,3-benzothiazole-2-thione;6-Fluorobenzo[d]thiazole-2(3H)-thione
    • PS-6527
    • FT-0688534
    • SY211102
    • AKOS006230599
    • A839832
    • CS-0043029
    • 80087-71-4
    • F15019
    • DB-029293
    • 6-Fluoro-2-mercaptobenzothiazole
    • MDL： MFCD00665747
    • Inchi： 1S/C7H4FNS2/c8-4-1-2-5-6(3-4)11-7(10)9-5/h1-3H,(H,9,10)
    • InChI Key： XDZVUKOOUHIRKY-UHFFFAOYSA-N
    • SMILES： FC1C=C2C(NC(S2)=S)=CC=1

Computed Properties

  • Exact Mass: 184.97700
  • Monoisotopic Mass: 184.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 69.4

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 227-228 ºC (ethyl acetate ligroine )
  • Boiling Point: 304.4°C at 760 mmHg
  • Flash Point: 137.9 °C
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
  • PSA: 79.93000
  • LogP: 2.72410
  • Vapor Pressure: No data available

6-Fluoro-2-mercaptobenzothiazole Security Information

6-Fluoro-2-mercaptobenzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Fluoro-2-mercaptobenzothiazole Production Method

Production Method 1

61272-76-2 61272-76-2
140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Catalysts: Iron fluoride (FeF3) ,  BINAP Solvents: Dimethylformamide ;  3 h, 110 °C
Reference
Efficient, Iron-Catalyzed Synthesis of 2-Mercaptobenzothiazole Through S-Arylation/Heterocyclization of 2-Haloaniline with Potassium Xanthate
Gao, Min; et al, Synthetic Communications, 2015, 45(20), 2378-2385

Production Method 2

61272-76-2 61272-76-2
140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Catalysts: Cuprous chloride Solvents: Dimethylformamide ;  6 h, 110 °C; 110 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
An efficient copper-catalyzed synthesis of 2-mercaptobenzothiazoles through S-arylation/heterocyclization of 2-haloanilines with potassium xanthate
Liu, Lei; et al, Phosphorus, 2016, 191(5), 699-701

Production Method 3

140-89-6 140-89-6
1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, 160 °C
Reference
Synthesis and Biological Evaluation of 2-Mercapto-1,3-benzothiazole Derivatives with Potential Antimicrobial Activity
Franchini, Carlo; et al, Archiv der Pharmazie (Weinheim, 2009, 342(10), 605-613

Production Method 4

367-25-9 367-25-9
140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, rt → 95 °C; 95 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 h, rt
Reference
Rapid Access to a Broad Range of 6'-Substituted Firefly Luciferin Analogues Reveals Surprising Emitters and Inhibitors
Sharma, Deepak K.; et al, Organic Letters, 2017, 19(21), 5836-5839

Production Method 5

367-25-9 367-25-9
140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 95 °C; 95 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt; 30 min, pH 3 - 4, rt
Reference
Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O-Ethyl Xanthate: A Convenient Access to Halogenated 2(3H)-Benzothiazolethiones
Zhu, Lei; et al, Journal of Organic Chemistry, 2004, 69(21), 7371-7374

Production Method 6

140-89-6 140-89-6
2106-02-7 2106-02-7
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: 18-Crown-6 Solvents: Dimethylformamide ;  3 h, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt; 30 min, pH 3 - 4, rt
Reference
Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O-Ethyl Xanthate: A Convenient Access to Halogenated 2(3H)-Benzothiazolethiones
Zhu, Lei; et al, Journal of Organic Chemistry, 2004, 69(21), 7371-7374

Production Method 7

140-89-6 140-89-6
2106-02-7 2106-02-7
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  30 min, 160 °C
Reference
LEGO-Inspired Drug Design: Unveiling a Class of Benzo[d]thiazoles Containing a 3,4-Dihydroxyphenyl Moiety as Plasma Membrane H+-ATPase Inhibitors
Tung, Truong-Thanh ; et al, ChemMedChem, 2018, 13(1), 37-47

Production Method 8

140-92-1 140-92-1
1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylacetamide ;  5 min, 150 °C; 150 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, cooled
Reference
Metal-free synthesis of 2-mercaptobenzothiazoles and 6-(4-substituted-1H-1,2,3-triazol-1-yl)-2-mercaptobenzothiazoles via microwave-assisted synthesis pathway
Tung, Truong Thanh ; et al, Synthetic Communications, 2020, 50(13), 2007-2014

Production Method 9

1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Toluene ;  0.5 h, rt; 16 h, 100 °C
Reference
Synthesis of 2-Mercaptobenzothiazoles via DBU-Promoted Tandem Reaction of o-Haloanilines and Carbon Disulfide
Wang, Fei; et al, Organic Letters, 2011, 13(12), 3202-3205

Production Method 10

1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Toluene ;  30 min, rt; 24 h, 100 °C
Reference
A convenient metal-free method for the synthesis of benzothiazolethiones from o-haloanilines and carbon disulfide
Zhao, Peng; et al, Synthesis, 2012, 44(10), 1477-1480

Production Method 11

140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 - 8 h, 110 - 130 °C
1.2 Reagents: Acetic acid ;  pH 3 - 4
Reference
Design, synthesis and biological evaluation of novel rapamycin benzothiazole hybrids as mTOR targeted anti-cancer agents
Xie, Lijun; et al, Chemical & Pharmaceutical Bulletin, 2016, 64(4), 346-355

Production Method 12

140-89-6 140-89-6
1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  3 h, 105 °C; 105 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt; 30 min, pH 3 - 4, rt
Reference
Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O-Ethyl Xanthate: A Convenient Access to Halogenated 2(3H)-Benzothiazolethiones
Zhu, Lei; et al, Journal of Organic Chemistry, 2004, 69(21), 7371-7374

Production Method 13

140-89-6 140-89-6
1003-98-1 1003-98-1
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  12 min, 120 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, cooled
Reference
Improved synthesis of 2-(3H)benzothiazolethiones under microwave irradiation
Huang, Wei; et al, Synthetic Communications, 2007, 37(3), 369-376

Production Method 14

367-25-9 367-25-9
140-89-6 140-89-6
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 95 °C; 95 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
A convenient synthesis of 2-mercapto- and 2-chlorobenzothiazoles
Zhu, Lei; et al, Journal of Heterocyclic Chemistry, 2005, 42(4), 727-730

Production Method 15

140-90-9 140-90-9
2106-02-7 2106-02-7
80087-71-4 80087-71-4
Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4 h, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt; 30 min, pH 3 - 4, rt
Reference
Ortho-Selective Nucleophilic Aromatic Substitution Reactions of Polyhaloanilines with Potassium/Sodium O-Ethyl Xanthate: A Convenient Access to Halogenated 2(3H)-Benzothiazolethiones
Zhu, Lei; et al, Journal of Organic Chemistry, 2004, 69(21), 7371-7374

Production Method 16

61272-76-2 61272-76-2
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Toluene ;  0.5 h, rt; 24 h, 80 °C
Reference
Synthesis of 2-Mercaptobenzothiazoles via DBU-Promoted Tandem Reaction of o-Haloanilines and Carbon Disulfide
Wang, Fei; et al, Organic Letters, 2011, 13(12), 3202-3205

Production Method 17

61272-76-2 61272-76-2
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tetramethylammonium bromide Solvents: Dimethyl sulfoxide ;  30 min, rt; 14 h, 100 °C
Reference
Cleaner and greener synthesis of 3H-benzothiazole-2-thione and its derivatives
Srivastava, Nitin ; et al, Journal of Sulfur Chemistry, 2021, 42(1), 29-39

Production Method 18

61272-76-2 61272-76-2
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: Sodium sulfide nonahydrate Solvents: Dimethylformamide ;  rt; 12 h, 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, rt
Reference
Metal sulfide: An efficient promoter for the synthesis of 2-mercaptobenzothiazoles from 2-haloanilines and carbon disulfide
Zhang, Tianmiao; et al, Synthetic Communications, 2017, 47(20), 1916-1925

Production Method 19

36635-61-7 36635-61-7
61272-76-2 61272-76-2
80087-71-4 80087-71-4
Reaction Conditions
1.1 Reagents: Potassium sulfide Catalysts: N,N,N′,N′-Tetramethylethylenediamine ,  Cuprous chloride Solvents: N-Methyl-2-pyrrolidone ;  4 h, 120 °C; 120 °C → rt
1.2 Reagents: Water ;  rt
Reference
Copper-Catalyzed Three-Component Synthesis of Benzothiazolethiones from o-Iodoanilines, Isocyanide, and Potassium Sulfide
Dang, Pan; et al, Organic Letters, 2015, 17(1), 34-37

6-Fluoro-2-mercaptobenzothiazole Raw materials

6-Fluoro-2-mercaptobenzothiazole Preparation Products

6-Fluoro-2-mercaptobenzothiazole Related Literature

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Additional information on 6-Fluoro-2-mercaptobenzothiazole

Comprehensive Overview of 6-Fluoro-2-mercaptobenzothiazole (CAS No. 80087-71-4): Properties, Applications, and Industry Insights

6-Fluoro-2-mercaptobenzothiazole (CAS No. 80087-71-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, material science, and specialty chemicals. This compound, characterized by its fluorine-substituted benzothiazole core and thiol functional group, exhibits unique chemical properties that make it valuable for diverse industrial applications. Its molecular structure combines the reactivity of a mercapto group with the electronic effects of fluorine substitution, enabling tailored interactions in complex chemical systems.

In recent years, the demand for fluorinated benzothiazole derivatives like 6-Fluoro-2-mercaptobenzothiazole has surged due to their role in advanced material development. Researchers and manufacturers frequently search for "6-Fluoro-2-mercaptobenzothiazole synthesis," "CAS 80087-71-4 applications," and "fluorinated heterocycles in pharmaceuticals," reflecting growing interest in its synthetic pathways and functional versatility. The compound's electron-withdrawing fluorine moiety enhances its utility as a building block for high-performance polymers and bioactive molecules, aligning with trends toward sustainable and efficient chemical design.

From a technical perspective, 6-Fluoro-2-mercaptobenzothiazole demonstrates notable stability under ambient conditions, with a melting point typically ranging between 145–150°C. Its solubility profile varies across organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it adaptable for solution-phase reactions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for industries requiring high-grade intermediates. These characteristics address frequently asked questions such as "how to purify 6-Fluoro-2-mercaptobenzothiazole" and "solvent compatibility of fluorinated benzothiazoles."

The compound's applications span multiple sectors. In agrochemical research, it serves as a precursor for crop protection agents, leveraging the fluorine atom's ability to modulate biological activity. Meanwhile, the electronics industry explores its use in conductive polymers and organic semiconductors, where its electron-deficient ring system facilitates charge transport. Such interdisciplinary relevance positions CAS 80087-71-4 as a keyword-rich topic in scientific literature and patent databases.

Environmental and regulatory considerations further shape discussions around 6-Fluoro-2-mercaptobenzothiazole. While not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in safety data sheets (SDS). Queries like "biodegradability of fluorinated benzothiazoles" and "green synthesis of CAS 80087-71-4" reflect the industry's shift toward eco-friendly methodologies. Recent studies highlight catalytic approaches to reduce waste generation during its production, addressing sustainability concerns without compromising yield.

Innovation in derivative development continues to expand the scope of 6-Fluoro-2-mercaptobenzothiazole. Modified versions incorporating additional functional groups (e.g., alkylated thiols or aryl substitutions) are being investigated for niche applications in dye sensitization and corrosion inhibition. These advancements respond to search trends like "custom fluorinated benzothiazole derivatives" and "tailored heterocycles for material science," underscoring the compound's adaptability to evolving technological needs.

In summary, 6-Fluoro-2-mercaptobenzothiazole (CAS No. 80087-71-4) represents a pivotal fluorinated heterocycle with multifaceted utility. Its balanced reactivity, structural modularity, and alignment with green chemistry principles ensure sustained relevance across research and industrial domains. As synthetic methodologies advance, this compound is poised to play an even greater role in addressing challenges from precision agriculture to next-generation electronic materials.

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